Cas no 1820712-07-9 (3-phenyl-1,2-thiazole-4-sulfonyl chloride)

• Product Name: 3-phenyl-1,2-thiazole-4-sulfonyl chloride
• CAS No: 1820712-07-9
• MF: C₉H₆ClNO₂S₂
• MW: 259.732438564301
• MDL: MFCD29033994
• CID: 4620811
• PubChem ID: 119056946
• Update Time: 2025-07-21

3-phenyl-1,2-thiazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,2-thiazole-4-sulfonyl chloride

• MDL： MFCD29033994
• Inchi： 1S/C9H6ClNO2S2/c10-15(12,13)8-6-14-11-9(8)7-4-2-1-3-5-7/h1-6H
• InChI Key： GRJJOXYMJFRZFS-UHFFFAOYSA-N
• SMILES： S1C=C(S(Cl)(=O)=O)C(C2=CC=CC=C2)=N1

Additional information on 3-phenyl-1,2-thiazole-4-sulfonyl chloride

Introduction to 3-phenyl-1,2-thiazole-4-sulfonyl chloride (CAS No. 1820712-07-9)

3-phenyl-1,2-thiazole-4-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1820712-07-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole sulfonyl chloride class, a subset of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 3-phenyl-1,2-thiazole-4-sulfonyl chloride consists of a thiazole core substituted with a phenyl group at the 3-position and a sulfonyl chloride group at the 4-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The thiazole ring, characterized by its sulfur and nitrogen atoms, is known for its stability and ability to interact with biological targets, while the sulfonyl chloride moiety serves as a reactive handle for further functionalization.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The presence of both the phenyl group and the sulfonyl chloride in 3-phenyl-1,2-thiazole-4-sulfonyl chloride enhances its utility as a building block in drug discovery and development. The sulfonyl chloride group can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines, alcohols, and thiols, thereby facilitating the synthesis of more complex molecules.

One of the most compelling aspects of 3-phenyl-1,2-thiazole-4-sulfonyl chloride is its role in the synthesis of biologically active sulfonamides. Sulfonamides are a class of compounds that have been extensively studied for their pharmacological properties. They exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a wide range of diseases. The thiazole scaffold enhances the solubility and bioavailability of sulfonamides, which is crucial for their therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. 3-phenyl-1,2-thiazole-4-sulfonyl chloride exemplifies how modifications within a heterocyclic framework can lead to novel pharmacophores with enhanced biological activity. The phenyl group at the 3-position of the thiazole ring can influence electronic properties and interactions with biological targets, while the sulfonyl chloride group provides a versatile site for further chemical manipulation.

The synthesis of 3-phenyl-1,2-thiazole-4-sulfonyl chloride typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of the thiazole ring through cyclization reactions involving sulfur-containing compounds. Subsequent functionalization steps introduce the phenyl group and convert it into the sulfonyl chloride derivative. These synthetic routes highlight the compound's accessibility and utility as an intermediate in pharmaceutical research.

In academic research, 3-phenyl-1,2-thiazole-4-sulfonyl chloride has been utilized as a key intermediate in the development of novel sulfonamide-based drugs. Researchers have explored its reactivity in various transformations, including nucleophilic aromatic substitution and coupling reactions with biologically relevant molecules. These studies have demonstrated its potential in generating new drug candidates with improved pharmacokinetic profiles.

The pharmaceutical industry has also shown interest in 3-phenyl-1,2-thiazole-4-sulfonyl chloride due to its versatility as a synthetic intermediate. Its ability to undergo multiple functionalization reactions makes it a valuable tool for medicinal chemists seeking to develop new therapeutic agents. By leveraging its reactivity, researchers can design molecules with tailored properties that address specific therapeutic needs.

Moreover, computational studies have been employed to understand the structural and electronic properties of 3-phenyl-1,2-thiazole-4-sulfonyl chloride. These studies provide insights into how modifications within its structure can influence its biological activity. By integrating experimental data with computational modeling, scientists can predict the behavior of sulfonamide derivatives before they are synthesized in the lab.

The future prospects of 3-phenyl-1,2-thiazole-4-sulfonyl chloride are promising as ongoing research continues to uncover new applications and synthetic strategies. Its role in drug discovery is likely to expand as more sophisticated chemical tools become available. The compound's unique combination of reactivity and structural features positions it as a cornerstone in the development of next-generation pharmaceuticals.